Cas no 2411238-03-2 (N-[2-(4-fluoro-3-methoxyphenyl)ethyl]oxirane-2-carboxamide)

• Product Name: N-[2-(4-fluoro-3-methoxyphenyl)ethyl]oxirane-2-carboxamide
• CAS No: 2411238-03-2
• MF: C₁₂H₁₄FNO₃
• MW: 239.24286699295
• CID: 6558062
• PubChem ID: 165767442
• Update Time: 2025-10-28

N-[2-(4-fluoro-3-methoxyphenyl)ethyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3687624759
• EN300-7560569
• 2411238-03-2
• N-[2-(4-fluoro-3-methoxyphenyl)ethyl]oxirane-2-carboxamide

• Inchi： 1S/C12H14FNO3/c1-16-10-6-8(2-3-9(10)13)4-5-14-12(15)11-7-17-11/h2-3,6,11H,4-5,7H2,1H3,(H,14,15)
• InChI Key： AZGOYXNKRCHJMU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)CCNC(C1CO1)=O

Computed Properties

• Exact Mass: 239.09577147g/mol
• Monoisotopic Mass: 239.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.9Ų

Additional information on N-[2-(4-fluoro-3-methoxyphenyl)ethyl]oxirane-2-carboxamide

N-[2-(4-Fluoro-3-Methoxyphenyl)Ethyl]Oxirane-2-Carboxamide: A Comprehensive Overview

N-[2-(4-Fluoro-3-Methoxyphenyl)ethyl]oxirane-2-carboxamide, with the CAS number 2411238-03-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with an oxirane (epoxide) moiety and a carboxamide group. The 4-fluoro-3-methoxyphenyl group contributes to the compound's electronic properties, while the oxirane ring introduces a reactive site for potential chemical transformations. The carboxamide group adds versatility to the molecule, enabling it to participate in various biochemical interactions.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive agents. The fluorine atom in the aromatic ring enhances the molecule's lipophilicity, which is crucial for drug absorption and permeability. Additionally, the methoxy group at position 3 of the phenyl ring contributes to hydrogen bonding capabilities, further modulating the compound's pharmacokinetic properties. These features make N-[2-(4-fluoro-3-methoxyphenyl)ethyl]oxirane-2-carboxamide a promising candidate for designing drugs targeting specific biological pathways.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the aromatic precursor. The introduction of the fluorine and methoxy groups is achieved through nucleophilic aromatic substitution or electrophilic substitution reactions, depending on the specific conditions and reagents used. Subsequent steps involve coupling reactions to attach the oxirane and carboxamide moieties. The optimization of these steps is critical to ensure high yields and purity, as well as to minimize side reactions that could lead to unwanted byproducts.

One of the most exciting developments in recent research is the application of this compound in targeted drug delivery systems. The oxirane ring, being highly reactive, can serve as a platform for attaching targeting ligands or drug payloads. For instance, studies have explored its use as a carrier for anticancer agents, where the epoxide ring can be opened under specific physiological conditions to release the drug at desired sites. This approach not only enhances drug efficacy but also reduces systemic toxicity, making it a valuable tool in precision medicine.

Furthermore, N-[2-(4-fluoro-3-methoxyphenyl)ethyl]oxirane-2-carboxamide has shown potential in materials science applications. Its unique combination of electronic and structural properties makes it suitable for use in polymer synthesis or as a building block for advanced materials. Researchers have investigated its role in creating stimuli-responsive polymers that can undergo structural changes in response to external factors such as temperature or pH levels. These materials hold promise for applications in sensors, drug delivery systems, and adaptive coatings.

In terms of environmental impact, this compound has been studied for its biodegradability and eco-friendly properties. Initial findings suggest that under certain conditions, it can undergo enzymatic degradation without releasing harmful byproducts. This makes it an attractive option for industries seeking sustainable alternatives to traditional chemicals.

Looking ahead, ongoing research is focused on expanding the scope of applications for N-[2-(4-fluoro-3-methoxyphenyl)ethyl]oxirane-2-carboxamide. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new functionalities and uses for this versatile compound. Its ability to adapt to diverse chemical environments positions it as a key player in advancing both therapeutic and industrial innovations.